(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol

• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol
• IUPAC Name: (1R)-1-(4-bromo-2-methylphenyl)ethanol
• InChI: InChI=1S/C9H11BrO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7,11H,1-2H3/t7-/m1/s1
• InChI Key: VSWSYSAPIMMMDL-SSDOTTSWSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)Br)[C@@H](C)O
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(C)O

Description

(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol is a chiral secondary alcohol featuring a 4-bromo-2-methylphenyl substituent. The (R)-configuration at the alcohol-bearing carbon highlights its stereochemical specificity, which is critical in pharmaceutical and agrochemical applications where enantiopurity often dictates biological activity .

Comparison with Similar Compounds

Key Compounds:

• (R)-1-(3-Fluorophenyl)ethan-1-ol , (R)-1-(4-Fluorophenyl)ethan-1-ol , and (R)-1-(3-Chlorophenyl)ethan-1-ol ()
• (R)-2-Bromo-1-(4-chlorophenyl)ethan-1-ol ()

Property	(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol (Expected)	(R)-1-(3-Fluorophenyl)ethan-1-ol	(R)-2-Bromo-1-(4-chlorophenyl)ethan-1-ol
Substituents	4-Bromo, 2-methyl	3-Fluoro	4-Chloro, 2-bromo (on ethanol chain)
Stereochemical Purity	Likely >90% (if asymmetric synthesis used)	88% ee	Not reported
Synthesis Yield	Not reported	99%	Not reported
Physical State	Likely oil (analogous to fluorinated derivatives)	Oil	Not reported

Analysis :

• For example, bromine’s larger atomic radius may increase lipophilicity, influencing solubility and biological membrane penetration .
• Stereochemical Purity: Asymmetric transfer hydrogenation (ATH) methods, as used for benzofuryl β-amino alcohols (96–99% ee), could theoretically achieve high enantiopurity for the target compound .

Brominated Derivatives

Key Compounds:

• 1-(4-Bromophenyl)ethanone ()
• 2-Bromo-1-(4-methoxyphenyl)ethanone ()

Property	(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol (Expected)	1-(4-Bromophenyl)ethanone	2-Bromo-1-(4-methoxyphenyl)ethanone
Functional Group	Secondary alcohol	Ketone	Brominated ketone
Bromine Position	4-Bromo on phenyl	4-Bromo on phenyl	2-Bromo on ethanone chain
Synthesis Yield	Not reported	98%	Not reported

Analysis :

• Functional Group Differences : The alcohol group in the target compound enhances hydrogen-bonding capacity compared to ketones, impacting solubility and interaction with biological targets .
• Bromine Placement: Bromine on the phenyl ring (target and 1-(4-bromophenyl)ethanone) may stabilize intermediates in nucleophilic substitution reactions, whereas bromine on the ethanone chain () could increase electrophilicity .

Bioactive Analogs

Key Compounds:

• (R)-1-(3,5-Dimethylbenzofuran-2-yl)-2-(1H-imidazol-1-yl)ethan-1-ol ()

Property	(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol (Expected)	Benzofuryl β-amino Alcohol
Bioactivity	Not reported	Antimicrobial (MIC = 64 µg/mL)
Substituent Influence	Methyl and bromine may enhance lipophilicity	Benzofuryl and imidazolyl groups

Analysis :

• The methyl and bromine substituents in the target compound could enhance antimicrobial activity by increasing membrane permeability, as seen in benzofuryl derivatives . However, the absence of an azole group (e.g., imidazole) may reduce specificity for fungal targets.

Key Pathways:

• Asymmetric Transfer Hydrogenation (ATH) (): Achieves >95% ee for β-amino alcohols.
• Biocatalytic Reduction (): Yields 76% with 95% ee for (R)-configured alcohols.

Comparison :

• If the target compound is synthesized via ATH or enzymatic methods, high enantioselectivity (>90% ee) and moderate yields (70–80%) are plausible .